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Compound of Interest

Compound Name: 4-Methyl-2-vinylpyridine

Cat. No.: B081776 Get Quote

Disclaimer: A specific Safety Data Sheet (SDS) for 4-Methyl-2-vinylpyridine (CAS No. 13959-

34-7) is not readily available. The following safety guidelines are based on data for the closely

related compounds, 2-Vinylpyridine and 4-Vinylpyridine. These recommendations should be

considered precautionary measures, and a comprehensive risk assessment should be

conducted before handling 4-Methyl-2-vinylpyridine.

This guide provides essential, immediate safety and logistical information for researchers,

scientists, and drug development professionals. It includes operational and disposal plans with

procedural, step-by-step guidance to ensure the safe handling of 4-Methyl-2-vinylpyridine.

Hazard Summary
Based on its structural analogs, 4-Methyl-2-vinylpyridine is anticipated to be a hazardous

substance with the following potential dangers:

Flammability: Vinylpyridines are flammable liquids and vapors.[1][2][3]

Toxicity: Likely to be toxic if swallowed, inhaled, or in contact with skin.[2][4]

Corrosivity: May cause severe skin burns and eye damage.[4][5]

Sensitization: May cause an allergic skin reaction.[2][4]

Environmental Hazards: Toxic to aquatic life with long-lasting effects.[2][4]

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 7 Tech Support

https://www.benchchem.com/product/b081776?utm_src=pdf-interest
https://www.benchchem.com/product/b081776?utm_src=pdf-body
https://www.benchchem.com/product/b081776?utm_src=pdf-body
https://www.benchchem.com/product/b081776?utm_src=pdf-body
https://www.benchchem.com/product/b081776?utm_src=pdf-body
https://www.fishersci.com/store/msds?partNumber=AC158002500&productDescription=2-VINYLPYRIDINE+STA+250ML&vendorId=VN00032119&countryCode=US&language=en
https://scipoly.com/wp-content/uploads/2020/09/m106-sds.pdf
https://www.sigmaaldrich.com/US/en/sds/aldrich/V3204?userType=undefined
https://scipoly.com/wp-content/uploads/2020/09/m106-sds.pdf
https://www.cdhfinechemical.com/images/product/msds/121_1539175373_2-VINYLPYRIDINECASNO100-69-6MSDS.pdf
https://www.cdhfinechemical.com/images/product/msds/121_1539175373_2-VINYLPYRIDINECASNO100-69-6MSDS.pdf
https://research.uga.edu/docs/CSP1500/4-Vinylpyridine-100-43-6.docx
https://scipoly.com/wp-content/uploads/2020/09/m106-sds.pdf
https://www.cdhfinechemical.com/images/product/msds/121_1539175373_2-VINYLPYRIDINECASNO100-69-6MSDS.pdf
https://scipoly.com/wp-content/uploads/2020/09/m106-sds.pdf
https://www.cdhfinechemical.com/images/product/msds/121_1539175373_2-VINYLPYRIDINECASNO100-69-6MSDS.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b081776?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Personal Protective Equipment (PPE)
A multi-layered approach to personal protection is critical. The following table summarizes the

recommended PPE for handling 4-Methyl-2-vinylpyridine, based on guidelines for its analogs.

Protection Type
Specific
Recommendations

Rationale

Eye and Face Protection

Chemical safety goggles with

side-shields conforming to EN

166 (EU) or NIOSH (US). A

face shield (8-inch minimum) is

also recommended.[2]

To protect against splashes

and vapors that can cause

severe eye damage.

Skin Protection

Wear flame-retardant and

impervious clothing.[6] Handle

with compatible chemical-

resistant gloves (e.g., Butyl

rubber, Neoprene). Always

inspect gloves prior to use and

use proper glove removal

technique.[2]

To prevent skin contact, which

can cause burns and allergic

reactions.

Respiratory Protection

Work should be conducted in a

well-ventilated area, preferably

in a chemical fume hood. If

exposure limits are exceeded

or irritation is experienced, use

a full-face respirator with an

appropriate organic vapor

cartridge (e.g., type ABEK (EN

14387)).[2]

To prevent inhalation of

harmful vapors.

Quantitative Data for Vinylpyridine Analogs
The following tables provide a summary of key quantitative safety data for 2-Vinylpyridine and

4-Vinylpyridine. This data should be used as a reference for assessing the potential hazards of

4-Methyl-2-vinylpyridine.
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Physical and Chemical Properties

Property 2-Vinylpyridine 4-Vinylpyridine

Boiling Point 159 °C[7] 62-65 °C at 15 mmHg[5]

Flash Point 50 °C (closed cup)[1] Not Available

Vapor Density 3.64 (Air = 1.0)[1] Not Available

Specific Gravity 0.998[1] Not Available

Exposure Limits

Component Limit Type Value

4-Vinylpyridine NIOSH PEL (15 min ceiling) 2 mg/m³[2]

Operational Plan: Step-by-Step Handling Procedure
Adherence to a strict operational protocol is essential for minimizing exposure and ensuring

safety.

Preparation:

Ensure a certified chemical fume hood is operational.

Assemble all necessary PPE and inspect for integrity.

Have a chemical spill kit readily accessible.

Ensure eyewash stations and safety showers are unobstructed.[8]

Handling the Chemical:

Don the appropriate PPE as outlined in the table above.

Conduct all manipulations of 4-Methyl-2-vinylpyridine inside the chemical fume hood.

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 7 Tech Support

https://labchem-wako.fujifilm.com/sds/W01W0122-0026JGHEEN.pdf
https://research.uga.edu/docs/CSP1500/4-Vinylpyridine-100-43-6.docx
https://www.fishersci.com/store/msds?partNumber=AC158002500&productDescription=2-VINYLPYRIDINE+STA+250ML&vendorId=VN00032119&countryCode=US&language=en
https://www.fishersci.com/store/msds?partNumber=AC158002500&productDescription=2-VINYLPYRIDINE+STA+250ML&vendorId=VN00032119&countryCode=US&language=en
https://www.fishersci.com/store/msds?partNumber=AC158002500&productDescription=2-VINYLPYRIDINE+STA+250ML&vendorId=VN00032119&countryCode=US&language=en
https://scipoly.com/wp-content/uploads/2020/09/m106-sds.pdf
https://www.fishersci.com/store/msds?partNumber=AC140912500&productDescription=4-VINYLPYRIDINE+ST+250ML&vendorId=VN00032119&countryCode=US&language=en
https://www.benchchem.com/product/b081776?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b081776?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Use non-sparking tools to prevent ignition sources.[2]

Keep the container tightly closed when not in use.[2]

Ground and bond containers when transferring material to prevent static discharge.[2]

Avoid contact with skin and eyes, and inhalation of vapors.[2]

Storage:

Store in a tightly closed container in a dry, cool, and well-ventilated place.[2][5]

Keep away from heat, sparks, open flames, and other ignition sources.[2][3]

Store away from incompatible materials such as strong oxidizing agents and strong acids.

[5]

A recommended storage temperature is -20°C.[5]

Disposal Plan
All waste containing 4-Methyl-2-vinylpyridine must be treated as hazardous waste.

Waste Collection:

Collect liquid waste in a dedicated, properly labeled, and sealed container.

Collect contaminated solid waste (e.g., gloves, absorbent paper) in a separate, clearly

labeled hazardous waste container.

Disposal:

Dispose of contents and container to an approved waste disposal plant.[2]

Do not dispose of down the drain or release into the environment.[2]

Contact your institution's Environmental Health and Safety (EHS) department for specific

disposal procedures.
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Experimental Workflow for Safe Handling

Safe Handling Workflow for 4-Methyl-2-vinylpyridine

1. Preparation

2. Handling (in Fume Hood)

3. Storage

4. Disposal

Assemble and Inspect PPE

Verify Spill Kit Availability

Check Fume Hood and Safety Showers

Don Appropriate PPE

Manipulate Chemical

Keep Container ClosedCollect Hazardous Waste

Store in a Cool, Dry, Well-Ventilated Area

Store Away from Incompatibles

Contact EHS for Disposal

Click to download full resolution via product page
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Caption: Workflow for the safe handling of 4-Methyl-2-vinylpyridine.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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